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Compound of Interest

Compound Name: Penta-N-acetylchitopentaose

Cat. No.: B8055966 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Penta-N-acetylchitopentaose, including operational and disposal plans.

Penta-N-acetylchitopentaose is a powdered oligosaccharide used in research.[1][2] While

specific hazard information is not readily available, it is prudent to handle it as a potentially

hazardous compound, employing standard laboratory safety protocols for powdered

biochemicals.[3] This guide outlines the necessary personal protective equipment (PPE),

handling procedures, and disposal methods to ensure a safe laboratory environment.

Essential Safety Information
Proper handling and storage are crucial for maintaining the integrity of Penta-N-
acetylchitopentaose and ensuring the safety of laboratory personnel.

Property Value Source

CAS Number 36467-68-2 [4]

Physical Form Powder [2]

Storage Temperature -20°C [1]

Melting Point 285-295°C (decomposes) [5]

Stability Hygroscopic [5]
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Note: This product is for research use only and is not intended for human or veterinary use.[1]

Personal Protective Equipment (PPE)
When handling Penta-N-acetylchitopentaose, especially in its powdered form, the following

personal protective equipment is mandatory to prevent inhalation, skin, and eye contact.

Protection Type Required PPE Specifications and Rationale

Eye/Face Protection
Safety glasses with side

shields or safety goggles

Protects against airborne

particles and accidental

splashes.

Hand Protection Nitrile gloves

Provides a barrier against skin

contact. Inspect gloves for any

tears or punctures before use.

Body Protection Laboratory coat
Protects clothing and skin from

contamination.

Respiratory Protection N95 or higher-rated respirator

Recommended when handling

the powder outside of a

chemical fume hood to

minimize inhalation of fine

particles.

Experimental Protocols: Safe Handling and Disposal
Adherence to the following step-by-step procedures is critical for the safe handling and

disposal of Penta-N-acetylchitopentaose.

Handling Procedure
Preparation: Before handling, ensure the work area, such as a chemical fume hood or a

designated benchtop, is clean and uncluttered. Have all necessary equipment and reagents

readily available.

Weighing: To prevent the generation of airborne dust, weigh the powdered Penta-N-
acetylchitopentaose in a chemical fume hood or a balance enclosure.[3]
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Transfer: Use a spatula to carefully transfer the desired amount of the compound. Avoid

pouring the powder directly from the container.

Dissolving: If preparing a solution, add the solvent to the weighed powder slowly to avoid

splashing. Gently swirl or vortex to dissolve.

Post-Handling: After use, securely close the container and return it to the recommended

storage temperature of -20°C.[1] Clean the work area and any equipment used with a damp

cloth to remove any residual powder. Wash hands thoroughly with soap and water.

Disposal Plan
Penta-N-acetylchitopentaose is not classified as a hazardous substance, allowing for

straightforward disposal, provided it is not mixed with hazardous materials.

Solid Waste:

Uncontaminated solid waste, including empty containers and weighing paper, can be

disposed of in the regular laboratory trash.[6][7][8]

Ensure empty containers are fully emptied and the label is defaced or removed before

disposal.[6]

Liquid Waste:

Aqueous solutions of Penta-N-acetylchitopentaose can be disposed of down the

sanitary sewer with copious amounts of water, as it is a non-hazardous, water-soluble

carbohydrate.[9]

Do not dispose of solutions containing hazardous materials down the drain. These must

be collected and disposed of as hazardous chemical waste according to your institution's

guidelines.

Spill Cleanup:

In case of a spill, wear the appropriate PPE.
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For small powder spills, gently cover with a damp paper towel to avoid creating dust and

then wipe the area clean.

For larger spills, use an absorbent material to contain the powder and then collect it in a

sealed container for disposal.

Clean the spill area with soap and water.

Safe Handling Workflow
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Caption: Workflow for the safe handling and disposal of Penta-N-acetylchitopentaose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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